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Compound of Interest

Compound Name: N-Butylformamide

Cat. No.: B1215654

Disclaimer: A comprehensive Safety Data Sheet (SDS) for N-Butylformamide (CAS: 871-71-6)
is not readily available. The following guidance is based on data for closely related compounds
such as N,N-Dibutylformamide and N-tert-Butylformamide. Researchers, scientists, and drug
development professionals should always consult with their institution's Environmental Health
and Safety (EHS) department for specific handling and disposal requirements.

This document provides procedural guidance for the safe handling and disposal of N-
Butylformamide in a laboratory setting to minimize exposure and ensure regulatory
compliance.

Quantitative Data Summary

The following table summarizes key quantitative data for N-Butylformamide and its related
compounds. This information is critical for a comprehensive risk assessment.
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Property Value Source
Molecular Formula C5H11NO [1]
Molecular Weight 101.15 g/mol [2]
CAS Number 871-71-6 [1]
Appearance Colorless liquid [3]
Boiling Point 212.1°C at 760 mmHg [1]
Flash Point 109.3°C [1]
Density 0.863 g/cm? [1]
Toxicity (LD50) 320 mg/kg (Intraperitoneal, 3]
Rat/Mouse)

Operational Plan: Safe Handling of N-
Butylformamide

Adherence to the following step-by-step procedures is mandatory to ensure the safety of all
laboratory personnel.

Pre-Operational Checks

e Engineering Controls: Ensure a calibrated chemical fume hood is operational. Verify that the
safety shower and eyewash station are accessible and functional.

o Personal Protective Equipment (PPE) Inspection: Before entering the designated handling
area, inspect all PPE for integrity. This includes:

o Gloves: Nitrile or neoprene gloves.
o Eye Protection: Chemical safety goggles and a face shield.
o Body Protection: A flame-resistant lab coat.

o Material Check: Confirm the container of N-Butylformamide is properly labeled and sealed.
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Handling Procedures

o Work Area: All handling of N-Butylformamide must be conducted within a certified chemical
fume hood.

» Dispensing: When transferring or dispensing the chemical, use appropriate tools to minimize
splashing and aerosol generation.

» Spill Prevention: Work on a tray or other form of secondary containment to confine any
potential spills.

o Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid
open flames.

o Hygiene: After handling, wash hands thoroughly with soap and water. Do not consume food
or drink in the laboratory.

Emergency Protocols

 Inhalation: Move the affected individual to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and flush the affected area with copious
amounts of water for at least 15 minutes. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the individual is conscious, rinse their mouth with
water. Seek immediate medical attention.

o Spill: In the event of a spill, evacuate the immediate area. Use an inert absorbent material
(e.g., sand, vermiculite) to contain the spill. Place the absorbed material into a sealed,
labeled container for hazardous waste disposal.

Disposal Plan: N-Butylformamide Waste
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Proper disposal of N-Butylformamide and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

o Dedicated Waste Container: All N-Butylformamide waste, including unused product and
contaminated materials, must be collected in a dedicated, properly labeled hazardous waste

container.

e Labeling: The container must be clearly labeled as "Hazardous Waste: N-Butylformamide"
and include the appropriate hazard pictograms.

o Storage: Store the waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.

Disposal of Contaminated Materials

e PPE: Used gloves, lab coats, and other contaminated disposable materials must be placed
in the designated hazardous waste container.

o Glassware: Rinse contaminated glassware with a suitable solvent (e.g., ethanol or acetone)
in a chemical fume hood. The rinsate must be collected as hazardous waste.

Professional Disposal

o Contact EHS: Arrange for the pickup and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed chemical
waste disposal contractor.

e Do Not Dispose Down the Drain: Under no circumstances should N-Butylformamide or its
rinsate be disposed of down the sanitary sewer.

Visualization of Safe Handling and Disposal
Workflow

The following diagram illustrates the logical steps for the safe handling and disposal of N-
Butylformamide.
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Operational Plan: Handling
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Caption: Workflow for Safe Handling and Disposal of N-Butylformamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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